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Compound of Interest

Compound Name: Ticarcillin (sodium)

Cat. No.: B12420698

Get Quote

Executive Summary
Ticarcillin disodium (CAS: 4697-14-7) is a carboxypenicillin exhibiting high aqueous solubility

due to its disodium salt form.[1][2][3] While solubility exceeds 100 mg/mL in water, its utility is

strictly limited by the inherent instability of the beta-lactam ring in aqueous environments.

Critical Takeaway: The limiting factor in ticarcillin workflows is not solubility (how much

dissolves) but stability (how long it remains active).[2] Researchers often erroneously store

reconstituted stock solutions at 4°C for extended periods, leading to cryptic experimental failure

due to ring hydrolysis.[1] Optimal protocol: Reconstitute at 50–100 mg/mL in water, filter-

sterilize immediately, and store aliquots at -20°C or below.[1][2]

Physicochemical Profile
Understanding the molecular basis of ticarcillin’s behavior is prerequisite to proper handling.

The disodium salt form is chosen over the free acid to maximize hydrophilicity, but this

introduces ionic considerations for sensitive cell culture systems.
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Parameter Specification Technical Note

Molecular Weight 428.39 g/mol

Use this value for Molarity

calculations (not the free acid

MW).[1][2]

Formula C₁₅H₁₄N₂Na₂O₆S₂

High sodium content (~10.7%)

impacts osmolarity in high-

conc.[1][2] stocks.

Appearance White to pale yellow powder

Highly hygroscopic.[1][3] Must

be weighed in low-humidity

environments.[1][2]

pKa ~2.5 (COOH), ~3.4 (COOH)

Polyprotic acid behavior; exists

as a dianion at physiological

pH.[2]

Hygroscopicity High
Powder clumps rapidly upon

exposure to air.[1]

Molecular Dissociation Logic
The following diagram illustrates the dissociation of the disodium salt in water, which drives its

high solubility profile.
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Figure 1: Dissociation mechanism.[1][2] The separation of sodium ions renders the bulky beta-

lactam core hydrophilic.
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The following data aggregates empirical solubility limits. While "freely soluble" is the

pharmacopeial definition, practical lab limits are defined by viscosity and osmolarity.

Quantitative Solubility Table
Solvent Solubility Limit (25°C) Application Notes

Water (SWFI) > 100 mg/mL

Preferred. Optimal for stock

solutions.[1][2] Clear to pale

yellow.[1][4][5][6][7][8]

0.9% Saline (NS) > 100 mg/mL
Compatible, but increases

ionic strength.[1]

PBS (pH 7.2) ~ 10 mg/mL

Caution. High phosphate

concentrations can reduce

solubility compared to water.[1]

[2]

DMSO ~ 50–125 mg/mL

Useful for organic synthesis or

specific hydrophobic assays.

[1]

Ethanol < 2 mg/mL
Incompatible. Do not use

alcohols for reconstitution.[1]

DMF ~ 20 mg/mL
Limited utility; toxic to

biological systems.[1]

Critical Buffer Warning: Avoid reconstituting directly in buffers with pH < 6.0 or > 8.0. The beta-

lactam ring is susceptible to acid-catalyzed and base-catalyzed hydrolysis.[1][2] Reconstitute in

water first, then dilute into the final buffer.

Stability & Degradation Mechanisms[3]
This is the most frequent point of failure. Ticarcillin in solution degrades via hydrolysis of the

beta-lactam ring to penicilloic acid, which is biologically inactive and potentially immunogenic.

[1]

Stability Profile (Reconstituted Solution)
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Room Temperature (20-25°C): < 6 hours.[1][2] (Significant degradation detectable after 6h).

[1][2]

Refrigerated (4°C): < 72 hours. (Often cited as 7 days, but potency loss begins earlier. 72h is

the safe limit for quantitative MIC assays).

Frozen (-20°C): 30 days.[1][2]

Deep Freeze (-80°C): > 6 months.[1][2]

Degradation Pathway Visualization
The beta-lactam ring tension makes it an "energy spring" ready to snap open upon nucleophilic

attack (by water or hydroxide ions).[1][2]
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Figure 2: The primary degradation pathway.[1][2] Once the ring opens, antibiotic activity is

permanently lost.

Standard Operating Procedure (SOP): Preparation
of 100 mg/mL Stock

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://toku-e.com/ticarcillin-disodium-usp/
https://pubchem.ncbi.nlm.nih.gov/compound/Ticarcillin-Disodium
https://toku-e.com/ticarcillin-disodium-usp/
https://pubchem.ncbi.nlm.nih.gov/compound/Ticarcillin-Disodium
https://toku-e.com/ticarcillin-disodium-usp/
https://pubchem.ncbi.nlm.nih.gov/compound/Ticarcillin-Disodium
https://toku-e.com/ticarcillin-disodium-usp/
https://pubchem.ncbi.nlm.nih.gov/compound/Ticarcillin-Disodium
https://toku-e.com/ticarcillin-disodium-usp/
https://pubchem.ncbi.nlm.nih.gov/compound/Ticarcillin-Disodium
https://www.benchchem.com/product/b12420698/docs?utm_src=pdf-body-img#technical-guide-ticarcillin-disodium-salt-solubility-stability-profile-1-2
https://toku-e.com/ticarcillin-disodium-usp/
https://pubchem.ncbi.nlm.nih.gov/compound/Ticarcillin-Disodium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420698?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: Prepare a sterile, stable stock solution of Ticarcillin Disodium.

Materials
Ticarcillin Disodium Salt (Powder)[2][3][4][5][7][8][9]

Sterile Water for Injection (SWFI) or Molecular Grade Water (Nuclease-free)[1][2]

0.22 µm Syringe Filter (PES or PVDF membrane; avoid Nylon if possible to prevent protein

binding in complex media later)[1][2]

Sterile microcentrifuge tubes (Light-blocking amber tubes preferred)[1][2]

Protocol Workflow
Calculations:

Target Conc: 100 mg/mL.[1]

Target Volume: 10 mL.

Mass Required: 1.0 g.[1]

Note: No correction for salt is usually needed for potency unless the Certificate of Analysis

(CoA) specifies a low potency (<800 µg/mg).[1]

Weighing:

Weigh 1.0 g of powder rapidly. The powder will absorb moisture from the air, becoming

sticky. Close the source container immediately.

Solubilization:

Add approx. 8 mL of SWFI to a sterile tube.[1]

Add the powder to the water (do not add water to powder, to prevent clumping at the

bottom).
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Vortex gently or invert until fully dissolved.[1][2] Solution should be clear to pale yellow.[1]

[5][6][7][8]

Adjust final volume to 10 mL with SWFI.

Sterilization:

Pass the solution through a 0.22 µm syringe filter into a sterile receiver.

Why? Ticarcillin is not sterile unless labeled "Sterile for Injection."[1] Research grade salts

often contain bacterial endotoxins or particulates.[1]

Aliquot & Storage:

Dispense into 500 µL or 1 mL aliquots.

Freeze immediately at -20°C.

Do not refreeze after thawing.[1][2][5]
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Figure 3: Operational workflow for stock preparation ensuring sterility and stability.

Troubleshooting & FAQs
Q: The solution turned dark yellow/orange after 2 days at 4°C. Is it safe to use? A:No.

Darkening indicates significant oxidation and hydrolysis.[1] While some color change is normal

(pale yellow), dark amber indicates degradation products.[1] Discard.

Q: Can I autoclave Ticarcillin? A:Absolutely not. The heat of autoclaving (121°C) will instantly

destroy the beta-lactam ring.[1][2] You must use filter sterilization.[1][2]

Q: Can I mix Ticarcillin with Aminoglycosides (e.g., Gentamicin) in the same stock? A:No. Beta-

lactams can chemically inactivate aminoglycosides when mixed in high concentrations in the
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same syringe or flask.[1] Administer/add them separately.

Q: My buffer is pH 8.5. Will Ticarcillin work? A: Activity will be compromised rapidly. If your

experiment requires pH 8.5, add the Ticarcillin immediately before the start of the assay to

minimize exposure time to the alkaline environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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